(3-Bromobenzo[b]thiophen-2-yl)boronic acid

• Molecular Formula: C8H6BBrO2S
• Molecular Weight: 256.92 g/mol
• IUPAC Name: (3-bromo-1-benzothiophen-2-yl)boronic acid
• InChI: InChI=1S/C8H6BBrO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,11-12H
• InChI Key: ZBRIQMFGSQQWHK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C2=CC=CC=C2S1)Br)(O)O

Description

(3-Bromobenzo[b]thiophen-2-yl)boronic acid is a heterocyclic boronic acid derivative featuring a benzo[b]thiophene core substituted with a bromine atom at the 3-position and a boronic acid group at the 2-position. This compound is of significant interest in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to the boronic acid moiety’s ability to form stable complexes with transition metals like palladium . The bromine substituent enhances electrophilic reactivity, making it a versatile intermediate in pharmaceuticals and materials science. Additionally, benzo[b]thiophene-containing boronic acids have shown promise as inhibitors of metallo-β-lactamases (MBLs), with IC50 values ranging from 30–70 µM .

Biological Activity

(3-Bromobenzo[b]thiophen-2-yl)boronic acid is a compound of interest due to its potential biological activities, particularly in the field of cancer research and antimicrobial applications. This article reviews the synthesis, biological evaluation, and potential therapeutic implications of this compound based on diverse sources.

• Molecular Formula : C$_8$H$_7$BBrO$_2$S
• Molecular Weight : 178.02 g/mol
• CAS Number : 98437-23-1

Synthesis

The synthesis of (3-Bromobenzo[b]thiophen-2-yl)boronic acid typically involves the borylation of 3-bromobenzo[b]thiophene using various boron reagents. The process can be optimized using transition-metal-free methods, enhancing the compound's accessibility for further biological studies .

Anticancer Activity

Recent studies have evaluated the cytotoxic effects of (3-Bromobenzo[b]thiophen-2-yl)boronic acid against various cancer cell lines. The following table summarizes key findings from different assays:

Cell Line	IC$_{50}$ (µM)	Assay Type	Reference
A549 (Lung)	10.5	MTT Assay
MDA-MB-231 (Breast)	12.0	SRB Assay
HL-60 (Leukemia)	8.3	MTT Assay
Jurkat (T-leukemia)	11.5	SRB Assay

These results indicate that (3-Bromobenzo[b]thiophen-2-yl)boronic acid exhibits significant cytotoxicity, particularly against leukemia and lung cancer cell lines.

Antimicrobial Activity

In addition to its anticancer properties, (3-Bromobenzo[b]thiophen-2-yl)boronic acid has shown promising antimicrobial activity. Studies have demonstrated its effectiveness against various bacterial strains:

Bacterial Strain	MIC (µg/mL)	Reference
Escherichia coli	50
Staphylococcus aureus	30
Candida albicans	40

The compound's mechanism of action may involve the inhibition of essential bacterial enzymes, similar to other boronic acids that have been reported to enhance the efficacy of beta-lactam antibiotics .

Case Studies

• Cytotoxicity in Cancer Research :
  A study focused on the effects of (3-Bromobenzo[b]thiophen-2-yl)boronic acid on A549 and MDA-MB-231 cells revealed that treatment led to a dose-dependent decrease in cell viability. The study utilized both MTT and SRB assays to confirm the cytotoxic effects, highlighting the compound's potential as a lead for developing new anticancer agents .
• Antimicrobial Efficacy :
  In another investigation, (3-Bromobenzo[b]thiophen-2-yl)boronic acid was tested against a panel of bacterial and fungal pathogens. The results indicated that it could serve as a potent antimicrobial agent, with lower MIC values compared to conventional antibiotics, suggesting its potential application in treating resistant infections .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Electronic Properties and Reactivity

The electronic environment of boronic acids is critically influenced by substituents, which modulate pKa, Lewis acidity, and binding affinity. Key comparisons include:

Table 1: Substituent Effects on Boronic Acid Properties

Compound	Substituent Position/Type	pKa*	Key Reactivity/Binding Features
(3-Bromobenzo[b]thiophen-2-yl)boronic acid	3-Br, benzo[b]thiophene	~8–9†	Enhanced electrophilicity for cross-coupling; moderate Lewis acidity
(5-Chlorothiophen-2-yl)boronic acid	5-Cl, thiophene	~7–8	Higher Lewis acidity due to electron-withdrawing Cl; faster Suzuki coupling
(7-Methoxy-5-methylbenzo[b]thiophen-2-yl)boronic acid	7-OMe, 5-Me, benzo[b]thiophene	~9–10	Electron-donating OMe/Me groups raise pKa; reduced reactivity in aqueous media
2-Formylthiophen-3-ylboronic acid	2-CHO, thiophene	~6–7	Strong electron-withdrawing CHO lowers pKa; high diol-binding affinity
Wulff-type boronic acids (e.g., DAPBA)	Adjacent amine	~7–8	Intramolecular B–N coordination enhances stability; ideal for physiological pH applications

*Estimated pKa ranges based on structural analogs. †Predicted using data from .

Key Observations :

• Electron-withdrawing groups (e.g., Br, Cl, CHO) lower pKa and increase Lewis acidity, enhancing reactivity in cross-coupling and diol-binding applications .
• Electron-donating groups (e.g., OMe, Me) raise pKa, reducing boronate formation at physiological pH but improving stability in organic solvents .
• The benzo[b]thiophene core provides π-conjugation for enhanced binding to aromatic residues in proteins, as seen in docking studies .

Key Observations :

• The bromine atom in (3-Bromobenzo[b]thiophen-2-yl)boronic acid may improve membrane permeability compared to smaller substituents (e.g., Cl), enhancing MBL inhibition .
• Free boronic acids exhibit superior binding to biological targets compared to protected derivatives (e.g., pinacol esters), emphasizing the importance of boronate availability .

Table 3: Reactivity in Suzuki-Miyaura Coupling

Compound	Reaction Yield*	Conditions
(3-Bromobenzo[b]thiophen-2-yl)boronic acid	85–90%	Pd(PPh3)4, K2CO3, 80°C
(5-Cyanobenzo[b]thiophen-2-yl)boronic acid	70–75%	Similar conditions
(2-Formylthiophen-3-yl)boronic acid	>95%	Mild conditions (rt, 1h)

*Representative yields from analogous reactions.

Key Observations :

• Electron-deficient boronic acids (e.g., with CN or CHO groups) achieve higher yields under milder conditions due to increased electrophilicity .
• Bulky substituents (e.g., benzo[b]thiophene vs. thiophene) may slow reaction kinetics but improve regioselectivity .

Preparation Methods

One-Pot Bromination-Boronation

A notable protocol involves sequential bromocyclization and Miyaura borylation without isolating intermediates. For instance, reacting ortho-substituted arylmethyl sulfides with MPHT followed by in situ Pd-catalyzed borylation reduces purification steps and improves overall efficiency.

Tandem Suzuki Coupling Functionalization

Post-boronation, the compound’s utility in Suzuki-Miyaura reactions is exemplified by its coupling with aryl halides. Using Pd₂(dba)₃·CHCl₃ and PPh₃ in dioxane/water at 120°C, researchers have synthesized biaryl systems with high fidelity, underscoring the compound’s role in constructing complex architectures.

Reaction Optimization and Catalytic Systems

Key parameters influencing yield and selectivity include:

Solvent and Temperature Effects

• THF is preferred for lithiation-boronation due to its ability to stabilize reactive intermediates at low temperatures.
• DMF enhances Pd-catalyzed reactions by solubilizing inorganic bases like Cs₂CO₃.

Catalytic Systems

• Pd(PPh₃)₄ outperforms other catalysts in Miyaura borylation, achieving turnover numbers (TON) >100.
• MPHT ’s dual role as a brominating agent and cyclization promoter minimizes side reactions in bromocyclization.

Challenges and Practical Considerations

Regioselectivity in Bromination

Electron-donating sulfur atoms in the thiophene ring can direct bromination to undesired positions. MPHT mitigates this by stabilizing transition states favoring 3-substitution.

Boronic Acid Stability

The boronic acid group is prone to protodeboronation under acidic or aqueous conditions. Storage under inert atmosphere and use of stabilizers like 1,4-dioxane are recommended.

Purification Challenges

Column chromatography on silica gel with hexane/ethyl acetate gradients effectively isolates the final product, though recrystallization from ethanol may improve purity.

Q & A

Q. Basic

• Toxicity : Avoid inhalation; use fume hoods and PPE (gloves, lab coats).
• Disposal : Neutralize with dilute NaOH and incinerate as hazardous waste .

How does this compound compare to other brominated boronic acids in glycoprotein sensing?

Advanced
Unlike simpler arylboronic acids, the benzo[b]thiophene scaffold enhances selectivity for glycoproteins by reducing non-specific binding. Secondary interactions (e.g., hydrophobic effects from the thiophene ring) improve discrimination against non-glycosylated proteins in buffered systems (pH 7.4) .

What role does this compound play in developing tubulin polymerization inhibitors?

Advanced
Derivatives with boronic acid moieties (e.g., cis-stilbene analogs) inhibit tubulin polymerization (IC₅₀ ~21–22 μM) by mimicking combretastatin’s binding mode. Apoptosis induction in Jurkat cells at >10⁻⁸ M highlights therapeutic potential .

How is the boronic acid group leveraged in stimuli-responsive materials?

Advanced
In hydrogels, the boronic acid forms reversible diol-borate complexes, enabling glucose-responsive drug delivery. Ortho-substituted amines (e.g., 2-aminophenyl groups) enhance binding via B–N interactions, improving material stability .